Cas no 163074-71-3 (1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one)
1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole,1-acetyl-4,5-dihydro-3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-
- 1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
- VU0507727-1
- SCHEMBL23052167
- NSC748402
- CHEMBL1224576
- 1-[5-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)-3,4-dihydropyrazol-2-yl]ethanone
- F3032-0054
- 1-(3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone
- AKOS000647336
- NSC-748402
- AKOS016891023
- Z108563872
- 163074-71-3
-
- Inchi: 1S/C21H24N2O5/c1-13(24)23-18(12-17(22-23)14-6-8-16(25-2)9-7-14)15-10-19(26-3)21(28-5)20(11-15)27-4/h6-11,18H,12H2,1-5H3
- InChI Key: CKCALOKAIQJMGU-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C=C(C=1)C1CC(C2C=CC(=CC=2)OC)=NN1C(C)=O)OC)OC
Computed Properties
- Exact Mass: 384.16862
- Monoisotopic Mass: 384.16852187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 547
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- PSA: 69.59
1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3032-0054-2μmol |
1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one |
163074-71-3 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F3032-0054-5μmol |
1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one |
163074-71-3 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F3032-0054-10μmol |
1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one |
163074-71-3 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F3032-0054-20μmol |
1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one |
163074-71-3 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F3032-0054-1mg |
1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one |
163074-71-3 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F3032-0054-2mg |
1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one |
163074-71-3 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F3032-0054-3mg |
1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one |
163074-71-3 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F3032-0054-4mg |
1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one |
163074-71-3 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F3032-0054-5mg |
1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one |
163074-71-3 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F3032-0054-10mg |
1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one |
163074-71-3 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
1-[3-(4-Methoxyphenyl)-5-(3,4,5-Trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS No. 163074-71-3): A Comprehensive Overview
1-[3-(4-Methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS No. 163074-71-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolones and is characterized by its complex aromatic and heterocyclic moieties. The presence of multiple methoxy groups on the phenyl rings imparts distinct chemical properties and biological activities, making it a subject of extensive research.
The structural complexity of 1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one is a key factor in its biological activity. The pyrazolone scaffold is known for its ability to interact with various biological targets, including enzymes and receptors. Recent studies have highlighted the compound's potential as an anti-inflammatory agent and its ability to modulate specific signaling pathways involved in inflammation and pain.
In the context of anti-inflammatory properties, 1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a crucial role in the pathogenesis of various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The mechanism of action involves the inhibition of nuclear factor-kappa B (NF-κB) activation, a key transcription factor that regulates the expression of pro-inflammatory genes.
Moreover, the compound has demonstrated antioxidant activity, which further contributes to its anti-inflammatory effects. Oxidative stress is a common feature in many inflammatory conditions, and compounds with antioxidant properties can help mitigate this stress by scavenging free radicals and reducing oxidative damage to cellular components. Studies have shown that 1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one can effectively scavenge reactive oxygen species (ROS) and protect cells from oxidative damage.
The pharmacokinetic properties of 1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one are also an important aspect of its potential therapeutic use. Research has indicated that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. This makes it a promising candidate for further development as an orally administered drug for treating inflammatory conditions.
In addition to its anti-inflammatory and antioxidant properties, 1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one has shown potential in neuroprotective applications. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by chronic inflammation and oxidative stress in the brain. Preclinical studies have demonstrated that this compound can protect neuronal cells from oxidative damage and reduce neuroinflammation by inhibiting microglial activation.
The synthesis of 1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one involves several steps that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically starts with the formation of the pyrazolone core through a condensation reaction between an appropriate hydrazine derivative and an acetylacetone derivative. Subsequent functionalization steps introduce the methoxy-substituted phenyl groups to achieve the final structure.
Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For example, green chemistry approaches using catalysts derived from renewable sources have been explored to reduce the environmental impact of the synthesis process. These developments not only improve the sustainability of drug production but also enhance the overall cost-effectiveness of manufacturing processes.
The clinical development of 1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-y l] ethan - ione is currently at an early stage , with several preclinical studies demonstrating its safety and efficacy in animal models . However , further clinical trials are necessary to evaluate its therapeutic potential in humans . These trials will focus on assessing the compound's safety profile , pharmacokinetics , and efficacy in treating specific inflammatory conditions .
In conclusion , 1 - [ 3 - ( 4 - meth oxy phen yl ) - 5 - ( 3 , 4 , 5 - tri meth oxy phen yl ) - 4 , 5 - di hy dro - 1 H - py raz ol - 1 - yl ] eth an - yl one ( CAS No . 67989989898 ) represents a promising lead compound in the development of novel anti-inflammatory agents . Its unique structural features , combined with its potent biological activities , make it a valuable candidate for further research and potential clinical applications . As research continues , it is likely that new insights into its mechanisms of action and therapeutic potential will emerge , paving the way for innovative treatments for inflammatory diseases .
163074-71-3 (1-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)